Cas no 2228880-34-8 (O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine
• CAS No: 2228880-34-8
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6119366
• PubChem ID: 165644752
• Update Time: 2025-10-18

O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine
• O-[2-(3-bromo-4-fluorophenyl)propan-2-yl]hydroxylamine
• 2228880-34-8
• EN300-1905669

• Inchi： 1S/C9H11BrFNO/c1-9(2,13-12)6-3-4-8(11)7(10)5-6/h3-5H,12H2,1-2H3
• InChI Key： NZJKRRPDOSRXIS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)ON)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine (CAS: 2228880-34-8)

The compound O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine (CAS: 2228880-34-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine, which make it a promising candidate for targeting specific biological pathways. The presence of both bromo and fluoro substituents on the phenyl ring enhances its binding affinity to certain enzymes and receptors, while the hydroxylamine moiety contributes to its reactivity and potential as a prodrug. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine exhibits notable activity against a range of disease targets. For instance, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may have applications in oncology, particularly in the modulation of tumor microenvironment and inhibition of cancer cell proliferation.

One of the most significant breakthroughs in recent research is the identification of O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine as a potential lead compound for the development of novel therapeutics targeting neurodegenerative diseases. Studies have revealed its ability to cross the blood-brain barrier and exert neuroprotective effects, making it a promising candidate for conditions such as Alzheimer's and Parkinson's diseases. Further investigations are underway to elucidate its precise mechanism of action and optimize its pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, O-2-(3-bromo-4-fluorophenyl)propan-2-ylhydroxylamine (CAS: 2228880-34-8) represents a versatile and promising compound with broad applications in medicinal chemistry. Continued research efforts are essential to fully unlock its therapeutic potential and address the remaining challenges in its development. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and drug discovery.